Cas no 898780-79-5 (4'-Methyl-2-(4-thiomethylphenyl)propiophenone)

• Product Name: 4'-Methyl-2-(4-thiomethylphenyl)propiophenone
• CAS No: 898780-79-5
• MF: C₁₇H₁₈OS
• MW: 270.389223575592
• CID: 869433
• PubChem ID: 24725967
• Update Time: 2025-06-13

4'-Methyl-2-(4-thiomethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)-3-(4-methylsulfanylphenyl)propan-1-one
• 4'-Methyl-2-(4-thiomethylphenyl)propiophenone
• 4'-METHYL-3-(4-METHYLTHIOLPHENYL)PROPIOPHENONE
• 898780-79-5
• 1-(4-Methylphenyl)-3-[4-(methylsulfanyl)phenyl]propan-1-one
• MFCD07699942
• DTXSID80644360
• AKOS016021424

• MDL： MFCD07699942
• Inchi： 1S/C17H18OS/c1-13-3-8-15(9-4-13)17(18)12-7-14-5-10-16(19-2)11-6-14/h3-6,8-11H,7,12H2,1-2H3
• InChI Key： STLAFLNSHZKJOW-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CCC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 270.10783637g/mol
• Monoisotopic Mass: 270.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 4'-Methyl-2-(4-thiomethylphenyl)propiophenone

Comprehensive Overview of 4'-Methyl-2-(4-thiomethylphenyl)propiophenone (CAS No. 898780-79-5): Properties, Applications, and Industry Insights

4'-Methyl-2-(4-thiomethylphenyl)propiophenone (CAS No. 898780-79-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This ketone derivative is characterized by the presence of a thiomethyl group and a methyl-substituted propiophenone backbone, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals often search for terms like "synthesis of 4'-Methyl-2-(4-thiomethylphenyl)propiophenone", "CAS 898780-79-5 applications", and "thiomethylphenyl propiophenone derivatives", reflecting the growing interest in this compound.

The compound's molecular structure, featuring a propiophenone core with strategic substitutions, makes it a valuable intermediate in the development of advanced materials and bioactive molecules. Recent studies highlight its role in the synthesis of pharmaceutical intermediates, particularly in the design of compounds targeting metabolic disorders and inflammatory pathways. Searches related to "propiophenone derivatives in drug discovery" and "methyl-thiomethylphenyl ketone uses" underscore its relevance in modern medicinal chemistry. Additionally, its thermal stability and solubility profile have been investigated for applications in specialty chemicals and agrochemical formulations.

From an industrial perspective, 4'-Methyl-2-(4-thiomethylphenyl)propiophenone is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure and consumer demand for environmentally friendly processes, researchers are exploring catalytic methods and solvent-free reactions to produce this compound efficiently. Keywords such as "eco-friendly synthesis of CAS 898780-79-5" and "scalable production of thiomethylphenyl ketones" are trending in academic and patent literature. The compound's compatibility with flow chemistry techniques further enhances its appeal for large-scale manufacturing.

Analytical characterization of 898780-79-5 typically involves advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity and batch consistency—critical factors for end-users in the pharmaceutical sector. Discussions around "quality control of propiophenone derivatives" and "spectral data for 4'-Methyl-2-(4-thiomethylphenyl)propiophenone" frequently appear in technical forums, reflecting the need for standardized protocols. Furthermore, computational studies leveraging molecular docking and QSAR models have provided insights into the compound's potential interactions with biological targets, aligning with the broader trend of AI-driven drug discovery.

In conclusion, 4'-Methyl-2-(4-thiomethylphenyl)propiophenone represents a compelling case study in the intersection of synthetic chemistry and applied sciences. Its multifaceted applications—from pharmaceutical intermediates to material science—coupled with ongoing innovations in production methodologies, position it as a compound of enduring interest. As research continues to uncover new functionalities, queries such as "emerging uses of CAS 898780-79-5" and "patent trends for methyl-thiomethylphenyl ketones" are likely to dominate future scholarly and industrial discourse.